4-Methyl-2-(pyridin-3-yl)-1,3-thiazole-5-amine

• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol
• IUPAC Name: 4-methyl-2-pyridin-3-yl-1,3-thiazol-5-amine
• InChI: InChI=1S/C9H9N3S/c1-6-8(10)13-9(12-6)7-3-2-4-11-5-7/h2-5H,10H2,1H3
• InChI Key: RYZFJWGOPOMVLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)N

Description

4-Methyl-2-(pyridin-3-yl)-1,3-thiazole-5-amine is a useful research compound. Its molecular formula is C9H9N3S and its molecular weight is 191.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.1 g (45.6 mmol) of 3-(4-methyl-5-nitro-1,3-thiazol-2-yl)pyridine (for preparation see DE 2221647) were dissolved in 100 ml of 10% hydrochloric acid together with 10 ml of conc. hydrochloric acid, and 25 g of tin(II) chloride dissolved in 10% hydrochloric acid were added in portions, and the mixture was stirred for 1 h (hour), in the course of which heating occurred. The mixture was poured into ice/sodium hydroxide solution, methyl t-butyl ether, ethyl acetate and saturated sodium chloride solution were added, the mixture was extracted 4 times at pH=10 with ethyl acetate, the combined organic phases were dried with MgSO4 and the mixture was concentrated. The residue was recrystallized from benzotrifluoride.